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Compound of Interest

Compound Name: Benzyl 4-bromobutanoate

Cat. No.: B159757 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical reagents like Benzyl
4-bromobutanoate are critical components of laboratory safety protocols. This guide provides

essential, step-by-step procedures for the safe disposal of Benzyl 4-bromobutanoate,

minimizing environmental impact and ensuring personnel safety.

Hazard Profile and Safety Summary
Benzyl 4-bromobutanoate is classified under the Globally Harmonized System (GHS) as

hazardous to the aquatic environment with long-lasting effects.[1] Adherence to proper disposal

protocols is therefore not only a matter of laboratory safety but also of environmental

responsibility.
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Identifier Value

CAS Number 126430-46-4

Molecular Formula C11H13BrO2

GHS Hazard Statement
H411: Toxic to aquatic life with long lasting

effects.[1]

GHS Precautionary Statements P273: Avoid release to the environment.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

[1]

Personal Protective Equipment (PPE)
Before initiating any disposal procedure, it is mandatory to be equipped with the appropriate

personal protective equipment. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat and closed-toe shoes.

Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation, a

NIOSH-approved respirator is recommended.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Benzyl 4-bromobutanoate.

1. Containment of Spills:

In the event of a spill, immediately alert personnel in the vicinity and ensure the area is well-

ventilated. Small spills should be absorbed using an inert material, such as vermiculite, dry
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sand, or earth. Do not use combustible materials like sawdust.

2. Collection of Waste:

Carefully collect the absorbed material and any contaminated soil or surfaces into a suitable,

sealable container. For liquid waste, transfer it to a designated, properly labeled hazardous

waste container. Ensure the container is compatible with the chemical.

3. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Benzyl
4-bromobutanoate." Store the sealed container in a designated, well-ventilated, and secure

hazardous waste storage area, away from incompatible materials.

4. Final Disposal:

The disposal of the contained waste must be conducted through an approved and licensed

hazardous waste disposal company. Never dispose of Benzyl 4-bromobutanoate down the

drain or in regular trash, as this can lead to environmental contamination.[1] Always follow your

institution's and local environmental regulations for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Benzyl 4-bromobutanoate | C11H13BrO2 | CID 3832489 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of Benzyl 4-
bromobutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159757#benzyl-4-bromobutanoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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